Cas no 1858250-77-7 (2-[2-(6-Fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide)

• Product Name: 2-[2-(6-Fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide
• CAS No: 1858250-77-7
• MDL: MFCD27995622
• CID: 4624337
• Update Time: 2025-06-22

2-[2-(6-Fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(6-Fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide

• MDL： MFCD27995622

Additional information on 2-[2-(6-Fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide

Introduction to 2-[2-(6-Fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione Hydrobromide (CAS No. 1858250-77-7)

2-[2-(6-Fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide (CAS No. 1858250-77-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, including a 6-fluoroimidazo[1,2-a]pyridine moiety and a hydrobromide salt form. The compound's potential therapeutic applications have been explored in various preclinical studies, highlighting its promising pharmacological properties.

The 6-fluoroimidazo[1,2-a]pyridine core of this compound is a key structural element that contributes to its biological activity. Fluorine substitution at the 6-position of the imidazopyridine ring can significantly influence the compound's physicochemical properties and biological interactions. Recent studies have shown that such substitutions can enhance the compound's affinity for specific receptors and improve its metabolic stability, making it a valuable scaffold for drug design.

The isoindole moiety in the structure of 2-[2-(6-fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide is another critical component. Isoindoles are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The presence of this moiety in the compound suggests potential applications in treating various diseases and conditions where these activities are beneficial.

The hydrobromide salt form of the compound is often preferred in pharmaceutical formulations due to its improved solubility and stability. This form can enhance the bioavailability of the active molecule, making it more suitable for oral administration. The choice of salt form is a crucial step in drug development, as it can significantly impact the pharmacokinetic and pharmacodynamic properties of the final product.

Recent research has focused on the potential therapeutic applications of 2-[2-(6-fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide in various disease models. One notable area of interest is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-[2-(6-fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide has shown promise in neuroprotective applications. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative stress-induced damage and reduce apoptosis in neurodegenerative disease models. These neuroprotective effects are attributed to its ability to modulate key signaling pathways involved in cell survival and death.

The antitumor properties of 2-[2-(6-fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide have also been investigated. In vitro and in vivo studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its antitumor activity involves inducing cell cycle arrest and promoting apoptosis through the modulation of specific signaling pathways.

The pharmacokinetic profile of 2-[2-(6-fluoroimidazo[1,2-a]pyridin-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione hydrobromide has been studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, suggesting that it could be effectively administered as an oral medication. However, further studies are needed to optimize dosing regimens and assess long-term safety.

In conclusion, 2-[2-(6-fluoroimidazo[1,2-a]pyridin-yl)ethyl-1H-isoindole-1,3(2H)-dione hydrobromide (CAS No. 1858250-77-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.